Cas no 87977-34-2 (2-Benzofurancarboxylic acid, 3-methyl-5-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 3-methyl-5-nitro-
• CAS No: 87977-34-2
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• CID: 649695
• PubChem ID: 361680
• Update Time: 2025-06-25

2-Benzofurancarboxylic acid, 3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-methyl-5-nitro-
• 3-methyl-5-nitro-1-benzofuran-2-carboxylic acid
• NSC-624898
• NSC624898
• 3-Methyl-5-nitro-benzofuran-2-carboxylic acid
• DTXSID20326976
• 3-methyl-5-nitrobenzofuran-2carboxylic acid
• 87977-34-2
• NCI60_007600
• CHEMBL1995841
• 3-methyl-5-nitrobenzofuran-2-carboxylic acid
• BFOGZBLYCKTATH-UHFFFAOYSA-N
• SCHEMBL9676565

• Inchi： 1S/C10H7NO5/c1-5-7-4-6(11(14)15)2-3-8(7)16-9(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： BFOGZBLYCKTATH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.03242232g/mol
• Monoisotopic Mass: 221.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.3Ų